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6-Methylsalicylyl-CoA: A Comprehensive
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methylsalicylyl-CoA is a pivotal intermediate in the biosynthesis of a variety of fungal

secondary metabolites, most notably the polyketide 6-methylsalicylic acid (6-MSA). As a

thioester of coenzyme A, it represents an activated form of 6-methylsalicylic acid, priming it for

subsequent enzymatic modifications. Understanding the chemical structure, properties, and

biosynthetic pathway of 6-Methylsalicylyl-CoA is crucial for the elucidation of fungal metabolic

networks and the potential bioengineering of novel compounds. This technical guide provides

an in-depth overview of 6-Methylsalicylyl-CoA, including its chemical properties, biosynthetic

pathway, and relevant experimental protocols.

Chemical Structure and Properties
6-Methylsalicylyl-CoA is a complex molecule comprising a 6-methylsalicylic acid moiety linked

to coenzyme A via a thioester bond.

Chemical Structure:
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While a definitive 2D structure image is not readily available in public databases, its structure

can be inferred from its constituent parts: a 6-methylsalicylic acid unit and a coenzyme A

molecule.

Physicochemical Properties:

Quantitative experimental data for many physicochemical properties of 6-Methylsalicylyl-CoA
are not extensively reported in the literature. However, key identifiers and calculated properties

are summarized in the table below.

Property Value Source

Molecular Formula C29H42N7O18P3S MCE

Molecular Weight 901.67 g/mol MCE

CAS Number 1245729-61-6 MCE

Predicted XLogP3 -5.6
PubChem (for similar

structures)

Predicted pKa
Acidic protons on phosphate

groups and phenol
Inferred

Solubility
Expected to be soluble in

aqueous solutions
Inferred from CoA structure

Note: Predicted values are based on computational models for structurally similar compounds

and should be considered estimates.

Biosynthesis of 6-Methylsalicylyl-CoA
6-Methylsalicylyl-CoA is a key intermediate in the biosynthesis of 6-methylsalicylic acid, a

reaction catalyzed by the multifunctional enzyme 6-methylsalicylic acid synthase (6-MSAS).[1]

[2][3] This type I polyketide synthase utilizes acetyl-CoA as a starter unit and three molecules of

malonyl-CoA as extender units. The overall reaction proceeds through a series of

condensation, reduction, and dehydration steps, ultimately leading to the formation of 6-

methylsalicylic acid, which is released from the enzyme. 6-Methylsalicylyl-CoA is the final

enzyme-bound intermediate before the release of the free acid.
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The biosynthetic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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